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Compound of Interest

Compound Name: Undecyl 8-bromooctanoate

Cat. No.: B15551485 Get Quote

Undecyl 8-bromooctanoate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Undecyl 8-bromooctanoate,

focusing on its identification, synthesis, and potential applications in research and

development. Due to the limited publicly available data for this specific long-chain ester, this

document combines confirmed information with plausible methodologies adapted from related,

more well-documented compounds.

Core Identification
Undecyl 8-bromooctanoate is a long-chain fatty acid ester. While specific experimental data

is scarce, its fundamental chemical properties can be established.

Property Data Source

CAS Number 2707440-34-2 [1]

Molecular Formula C19H37BrO2 Inferred

Molecular Weight 393.40 g/mol Calculated

IUPAC Name Undecyl 8-bromooctanoate N/A
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Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of Undecyl 8-bromooctanoate is not readily

available in published literature. However, a plausible route is the Fischer esterification of 8-

bromooctanoic acid with undecanol, catalyzed by a strong acid. This methodology is adapted

from established procedures for the synthesis of similar esters, such as ethyl 8-

bromooctanoate.[2][3]

Proposed Synthesis of Undecyl 8-bromooctanoate:
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Reactants Reaction Conditions

Work-up and Purification

8-Bromooctanoic Acid

Fischer Esterification

Undecanol Acid Catalyst
(e.g., H2SO4)

Inert Solvent
(e.g., Toluene) Reflux

Washing with NaHCO3 (aq)
and Brine

Drying over Na2SO4

Solvent Removal
(Rotary Evaporation)

Column Chromatography

Undecyl 8-bromooctanoate
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Lipid Nanoparticle Components

Undecyl 8-bromooctanoate
(Lipophilic Component)

Nanoparticle Formulation
(e.g., Microfluidics)

Other Lipids
(e.g., Phospholipids, Cholesterol)

Active Pharmaceutical
Ingredient (API)

Drug-Loaded Lipid Nanoparticle

Ocular Drug Delivery

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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